Cas no 27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde)
27913-96-8 structure
Product Name:4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
CAS No:27913-96-8
MF:C11H13NO3S
MW:239.290821790695
MDL:MFCD08276340
CID:251567
PubChem ID:87557970
Update Time:2025-04-19
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(1,1-dioxido-4-thiomorpholinyl)-
- 4-(1,1-Dioxothiomorpholino)benzaldehyde
- 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzaldehyde
- 4-(4-Formylphenyl)thiomorpholine 1,1-Dioxide
- D3162
- 4-(1,1-Dioxidothiomorpholino)benzaldehyde
- JCYZHXMHEACSIN-UHFFFAOYSA-N
- 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzaldehyde
- 4-(1,1-DIOXO-1??-THIOMORPHO
- 4-(1,1-Dioxido-4-thiomorpholinyl)benzaldehyde, AldrichCPR
- 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzaldehyde
- CS-0199072
- 4-(1, 1-dioxo-1, 4-thiazinan-4-yl)benzaldehyde
- 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZALDEHYDE
- DTXSID10656198
- MFCD08276340
- T70709
- FT-0638733
- CBA91396
- AS-64995
- AKOS009607594
- 27913-96-8
- SCHEMBL208973
- AMY20748
- 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzaldehyde
- DB-047299
- 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
-
- MDL: MFCD08276340
- Inchi: 1S/C11H13NO3S/c13-9-10-1-3-11(4-2-10)12-5-7-16(14,15)8-6-12/h1-4,9H,5-8H2
- InChI Key: JCYZHXMHEACSIN-UHFFFAOYSA-N
- SMILES: S1(CCN(C2C=CC(C=O)=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 239.06200
- Monoisotopic Mass: 239.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 62.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.33
- Melting Point: 183.0 to 187.0 deg-C
- Boiling Point: 518.056°C at 760 mmHg
- Flash Point: 267.111°C
- Refractive Index: 1.592
- PSA: 62.83000
- LogP: 1.87970
- Solubility: Not determined
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D485955-10mg |
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde |
27913-96-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D485955-50mg |
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde |
27913-96-8 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D485955-100mg |
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde |
27913-96-8 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Ambeed | A272729-100mg |
4-(1,1-Dioxidothiomorpholino)benzaldehyde |
27913-96-8 | 98% | 100mg |
$18.0 | 2025-02-21 | |
| Ambeed | A272729-250mg |
4-(1,1-Dioxidothiomorpholino)benzaldehyde |
27913-96-8 | 98% | 250mg |
$29.0 | 2025-02-21 | |
| Ambeed | A272729-1g |
4-(1,1-Dioxidothiomorpholino)benzaldehyde |
27913-96-8 | 98% | 1g |
$69.0 | 2025-02-21 | |
| Ambeed | A272729-5g |
4-(1,1-Dioxidothiomorpholino)benzaldehyde |
27913-96-8 | 98% | 5g |
$207.0 | 2025-02-21 | |
| abcr | AB249942-1 g |
4-(1,1-Dioxothiomorpholino)benzaldehyde; . |
27913-96-8 | 1 g |
€135.20 | 2023-07-20 | ||
| abcr | AB249942-5 g |
4-(1,1-Dioxothiomorpholino)benzaldehyde; . |
27913-96-8 | 5 g |
€388.10 | 2023-07-20 | ||
| Chemenu | CM363131-1g |
4-(1,1-dioxothiomorpholino)benzaldehyde |
27913-96-8 | 95%+ | 1g |
$82 | 2024-07-28 |
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde) Related Products
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